Cas no 1620575-08-7 (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethoxy)pyridin-2-amine)
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethoxy)pyridin-2-amine is a boronate ester derivative of a trifluoromethoxy-substituted pyridin-2-amine, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the pinacol boronate group enhances its stability and reactivity, facilitating efficient aryl-aryl bond formation under mild conditions. The trifluoromethoxy substituent contributes to increased lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. This compound is particularly useful in the synthesis of complex heterocyclic frameworks, offering precise functionalization of pyridine scaffolds. Its high purity and well-defined structure ensure reproducibility in synthetic workflows, supporting its use in medicinal chemistry and material science research.
1620575-08-7 structure
Product Name:5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethoxy)pyridin-2-amine
CAS No:1620575-08-7
MF:C12H16BF3N2O3
MW:304.073253631592
CID:4609410
Update Time:2025-06-07
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethoxy)pyridin-2-amine Chemical and Physical Properties
Names and Identifiers
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- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethoxy)pyridin-2-amine(WX192479)
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethoxy)pyridin-2-amine
- 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethoxy)pyridin-2-amine
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- Inchi: 1S/C12H16BF3N2O3/c1-10(2)11(3,4)21-13(20-10)7-5-8(9(17)18-6-7)19-12(14,15)16/h5-6H,1-4H3,(H2,17,18)
- InChI Key: RSVSIJQXDVPJCF-UHFFFAOYSA-N
- SMILES: C1(N)=NC=C(B2OC(C)(C)C(C)(C)O2)C=C1OC(F)(F)F
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethoxy)pyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D774504-100mg |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethoxy)pyridin-2-amine |
1620575-08-7 | 95% | 100mg |
$475 | 2022-10-23 | |
| eNovation Chemicals LLC | D774504-250mg |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethoxy)pyridin-2-amine |
1620575-08-7 | 95% | 250mg |
$835 | 2022-10-23 | |
| eNovation Chemicals LLC | D774504-1g |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethoxy)pyridin-2-amine |
1620575-08-7 | 95% | 1g |
$1605 | 2022-10-23 | |
| eNovation Chemicals LLC | D774504-5g |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethoxy)pyridin-2-amine |
1620575-08-7 | 95% | 5g |
$4815 | 2022-10-23 | |
| 1PlusChem | 1P01DJYT-100mg |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethoxy)pyridin-2-amine |
1620575-08-7 | 98% | 100mg |
$359.00 | 2024-06-20 | |
| A2B Chem LLC | AX11221-100mg |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethoxy)pyridin-2-amine |
1620575-08-7 | 98% | 100mg |
$385.00 | 2024-04-20 |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethoxy)pyridin-2-amine Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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